4-Piperidinol, 1-((5-chloro-2-oxo-3(2H)-benzothiazolyl)acetyl)-

• CAS No.: 36857-46-2
• Molecular Formula: C14H15ClN2O3S
• Molecular Weight: 326.8 g/mol
• IUPAC Name: 5-chloro-3-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C14H15ClN2O3S/c15-9-1-2-12-11(7-9)17(14(20)21-12)8-13(19)16-5-3-10(18)4-6-16/h1-2,7,10,18H,3-6,8H2
• InChI Key: GCENVBXOZRJYGL-UHFFFAOYSA-N
• SMILES: C1CN(CCC1O)C(=O)CN2C3=C(C=CC(=C3)Cl)SC2=O
• Synonyms: 5-choro-3-(4-hydroxypiperidinocarbonylmethyl)benzothiazoline-2-one; HPR 611; HPR-611

Description

4-Piperidinol, 1-((5-chloro-2-oxo-3(2H)-benzothiazolyl)acetyl)-, also known as 4-Piperidinol, 1-((5-chloro-2-oxo-3(2H)-benzothiazolyl)acetyl)-, is a useful research compound. Its molecular formula is C14H15ClN2O3S and its molecular weight is 326.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Hydroxypiperidine (47.2 g) was added at room temperature to and dissolved in a methanolic sodium methoxide solution prepared from sodium metal (2.2 g) in dry methanol (100 ml). To the resultant solution was added methyl 5-chloro-2-oxo-3-benzothiazolineacetate (100 g), and the mixture was heated for 3 hours under reflux with stirring. The reaction mixture was left to cool, poured into ice water (500 ml) and stirred for 30 minutes. The precipitates were collected, washed with water and then dried to give 3-(4-hydroxypiperidino)carbonylmethyl-5-chloro-2-benzothiazolinone (102.5 g), which was recrystallized from 90% aqueous methanol to give colorless crystals, m.p. 180.1° C.